Cas no 1160260-41-2 (5-Chloro-2-(2-chloro-6-fluorobenzyl)oxy-benzoyl Chloride)

• Product Name: 5-Chloro-2-(2-chloro-6-fluorobenzyl)oxy-benzoyl Chloride
• CAS No: 1160260-41-2
• MF: C₁₄H₈Cl₃FO₂
• MW: 333.569524765015
• MDL: MFCD12198019
• CID: 4682435
• Update Time: 2025-09-28

5-Chloro-2-(2-chloro-6-fluorobenzyl)oxy-benzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-[(2-chloro-6-fluorobenzyl)oxy]benzoyl chloride
• 5-Chloro-2-((2-chloro-6-fluorobenzyl)oxy)benzoyl chloride
• 5-chloro-2-[(2-chloro-6-fluorophenyl)methoxy]benzoyl chloride
• STL508865
• BBL037182
• T3016
• 5-Chloro-2-[(2-chloro-6-fluorobenzyl)oxy]-benzoyl chloride
• benzoyl chloride, 5-chloro-2-[(2-chloro-6-fluorophenyl)methoxy]-
• 5-Chloro-2-(2-chloro-6-fluorobenzyl)oxy-benzoyl Chloride

• MDL： MFCD12198019
• Inchi： 1S/C14H8Cl3FO2/c15-8-4-5-13(9(6-8)14(17)19)20-7-10-11(16)2-1-3-12(10)18/h1-6H,7H2
• InChI Key： PQDSVQWTDQXPLI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1COC1C=CC(=CC=1C(=O)Cl)Cl)F

Computed Properties

• Exact Mass: 331.957
• Monoisotopic Mass: 331.957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3

Additional information on 5-Chloro-2-(2-chloro-6-fluorobenzyl)oxy-benzoyl Chloride

Introduction to 5-Chloro-2-(2-chloro-6-fluorobenzyl)oxy-benzoyl Chloride (CAS No. 1160260-41-2)

5-Chloro-2-(2-chloro-6-fluorobenzyl)oxy-benzoyl Chloride, with the CAS number 1160260-41-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its chlorinated aromatic structure and functional groups that make it a versatile intermediate in synthetic chemistry. The presence of both chloro and fluoro substituents enhances its reactivity, making it a valuable building block for the development of novel therapeutic agents.

The benzoyl chloride moiety in the molecular structure is particularly noteworthy, as benzoyl chlorides are widely used in organic synthesis for acylation reactions. These reactions are fundamental in the modification of biological molecules, including peptides and proteins, which are critical targets in drug design. The 5-chloro and 2-(2-chloro-6-fluorobenzyl)oxy substituents further contribute to the compound's unique chemical properties, enabling it to participate in diverse synthetic pathways that are essential for constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The structural features of 5-Chloro-2-(2-chloro-6-fluorobenzyl)oxy-benzoyl Chloride make it an attractive candidate for such applications. Specifically, the combination of chloro and fluoro groups can influence the electronic properties of the aromatic ring, thereby modulating binding interactions with biological targets. This has led to its exploration in the design of molecules that interact with enzymes and receptors involved in metabolic disorders, inflammatory diseases, and even certain types of cancer.

One of the most compelling aspects of this compound is its potential role in drug discovery programs aimed at addressing unmet medical needs. Researchers have leveraged its reactivity to develop libraries of derivatives that can be screened for biological activity. For instance, modifications at the benzyl and chloro positions have been investigated to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Such efforts align with contemporary trends in medicinal chemistry where structure-activity relationships (SAR) are meticulously studied to enhance therapeutic efficacy.

The use of computational methods has also been instrumental in understanding the behavior of 5-Chloro-2-(2-chloro-6-fluorobenzyl)oxy-benzoyl Chloride. Molecular modeling studies have provided insights into how its structural features influence interactions with biological targets at the atomic level. These insights are crucial for guiding synthetic modifications aimed at improving binding affinity and selectivity. Furthermore, advances in high-throughput screening technologies have enabled rapid evaluation of large compound collections, including derivatives of this molecule, thereby accelerating the discovery process.

Recent publications highlight its application in synthesizing novel heterocyclic compounds, which are known for their diverse biological activities. The chloro and fluoro substituents serve as handles for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations have been employed to introduce aryl or alkyl groups that can fine-tune pharmacological properties. Such synthetic strategies underscore the compound's versatility as a precursor in medicinal chemistry.

The pharmaceutical industry has shown particular interest in developing treatments for neurological disorders, where modulating neurotransmitter activity is key. The structural motif present in 5-Chloro-2-(2-chloro-6-fluorobenzyl)oxy-benzoyl Chloride bears resemblance to known active ingredients that interact with central nervous system receptors. This has prompted investigations into its potential as a scaffold for designing new neuroactive compounds. Preliminary studies suggest that derivatives derived from this molecule may exhibit properties relevant to cognitive enhancement or neuroprotection.

Another area where this compound has found utility is in the development of antimicrobial agents. The increasing prevalence of drug-resistant pathogens necessitates innovative approaches to combat infections. The unique electronic environment created by the chloro, fluoro, and benzoyl chloride functionalities makes it a promising candidate for generating molecules with antimicrobial activity. Researchers have explored its derivatives as inhibitors of bacterial enzymes essential for survival, offering a new frontier in antimicrobial drug development.

The synthesis and characterization of this compound also highlight advancements in green chemistry principles. Modern synthetic protocols emphasize efficiency, sustainability, and minimal waste generation. Techniques such as catalytic methods and solvent-free reactions have been adapted to produce 5-Chloro-2-(2-chloro-6-fluorobenzyl)oxy-benzoyl Chloride with high yields while adhering to environmental standards. These practices reflect a broader shift toward sustainable pharmaceutical manufacturing processes.

In conclusion,5-Chloro-2-(2-chloro-6-fluorobenzyl)oxy-benzoyl Chloride (CAS No. 1160260-41-2) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and potential applications across multiple therapeutic areas. Its role as an intermediate in synthesizing biologically active molecules underscores its importance in drug discovery efforts aimed at addressing complex diseases. As research continues to uncover new possibilities enabled by this compound,its relevance is expected to grow further within both academic and industrial settings.